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Compound of Interest

Compound Name:
2-[4-(Dibutylamino)-2-

hydroxybenzoyl]benzoic acid

Cat. No.: B1301261 Get Quote

This technical guide provides a comprehensive overview of 2-[4-(Dibutylamino)-2-
hydroxybenzoyl]benzoic acid, a chemical compound primarily utilized as a leuco dye

intermediate in the manufacturing of thermal papers. This document is intended for

researchers, scientists, and professionals in drug development and chemical synthesis, offering

detailed information on its synonyms, chemical properties, synthesis, and analytical

characterization.

Chemical Identity and Synonyms
2-[4-(Dibutylamino)-2-hydroxybenzoyl]benzoic acid is a complex organic molecule. For

clarity and comprehensive identification, its various synonyms and identifiers are listed below.
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Identifier Type Value

IUPAC Name
2-[4-(dibutylamino)-2-hydroxybenzoyl]benzoic

acid

CAS Number 54574-82-2[1][2]

Molecular Formula C22H27NO4[1][2]

Molecular Weight 369.45 g/mol [2]

Common Synonyms
4'-(Dibutylamino)-2'-hydroxybenzophenone-2-

carboxylic acid[2]

2-(4-(dibutylamino)-2-hydroxybenzoyl)benzoic

acid

Benzoic acid, 2-[4-(dibutylamino)-2-

hydroxybenzoyl]-

EC Number 410-410-5

UNII V9X9G25434

Physicochemical Properties
The physical and chemical properties of 2-[4-(Dibutylamino)-2-hydroxybenzoyl]benzoic acid
are crucial for its handling, application, and synthesis.

Property Value

Melting Point 190-193 °C[3][4]

Boiling Point (Predicted) 570.2 ± 45.0 °C

Density (Predicted) 1.170 ± 0.06 g/cm³

pKa (Predicted) 3.28 ± 0.36

Appearance Dry Powder

Solubility Soluble in various organic solvents.
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Synthesis Protocol
The synthesis of 2-[4-(Dibutylamino)-2-hydroxybenzoyl]benzoic acid is typically achieved

through the acylation of 3-(dibutylamino)phenol with phthalic anhydride. The following is a

generalized experimental protocol adapted from the synthesis of its diethylamino analog.[5][6]

[7]

Materials:
3-(Dibutylamino)phenol

Phthalic anhydride

Toluene (solvent)

Sodium hydroxide (NaOH) solution

Hydrochloric acid (HCl)

Ethanol (for recrystallization)

Procedure:
Reaction Setup: In a round-bottom flask equipped with a stirrer, reflux condenser, and a

nitrogen inlet, add 3-(dibutylamino)phenol and phthalic anhydride in a 1:1 to 1:1.4 molar

ratio.[6]

Solvent Addition: Add toluene to the flask. The amount of toluene should be minimized to

create a molten state for the reaction, enhancing the green chemistry aspect of the

synthesis.[6]

Reaction: Heat the mixture to a molten state (approximately 100-130 °C) and stir vigorously

under a nitrogen atmosphere. A large amount of solid product will begin to form.[6]

Dispersion: To manage the solid formation and ensure reaction completion, a small amount

of toluene can be added to disperse the solid. Continue the reaction for 2-5 hours.[6]
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Work-up: After cooling the reaction mixture, add a sodium hydroxide solution to adjust the pH

to 8-12. This step helps in dissolving the product and decomposing colored by-products.[6]

Purification:

Separate the aqueous layer containing the product.

Acidify the aqueous layer with dilute hydrochloric acid to a pH of 3-6 to precipitate the

crude product.[6]

Collect the precipitate by filtration.

Recrystallize the crude product from a mixture of toluene and ethanol (1:1 ratio) to obtain

the purified 2-[4-(Dibutylamino)-2-hydroxybenzoyl]benzoic acid.[6]

Analytical Characterization
The identity and purity of the synthesized compound are confirmed using various analytical

techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy
1H NMR: The proton NMR spectrum is expected to show characteristic signals for the

aromatic protons, the butyl group protons, and the hydroxyl and carboxylic acid protons. The

chemical shifts for the analogous diethylamino compound provide a reference for the

expected peak locations.[8]

13C NMR: The carbon-13 NMR spectrum will confirm the presence of all 22 carbon atoms in

their unique chemical environments, including the carbonyl carbons, aromatic carbons, and

the aliphatic carbons of the butyl chains.[9][10]

Application in Thermal Paper
2-[4-(Dibutylamino)-2-hydroxybenzoyl]benzoic acid is a key intermediate in the synthesis of

leuco dyes, which are essential components of thermal paper.[11][12]

Mechanism of Color Formation
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In thermal paper, a leuco dye (in a colorless, lactone form) is mixed with a developer (an acidic

compound) and a sensitizer.[13] When heat is applied by a thermal printer head, the sensitizer

melts, allowing the leuco dye and the developer to come into contact. The acidic developer

protonates the leuco dye, causing the lactone ring to open and forming a colored quinoid

structure. This reversible reaction is the basis for the image formation on thermal paper.[11]

Logical Workflow for Synthesis and Application
The following diagram illustrates the logical workflow from the synthesis of 2-[4-
(Dibutylamino)-2-hydroxybenzoyl]benzoic acid to its application as a leuco dye in thermal

paper.
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Caption: Synthesis and application workflow of the title compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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